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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzoic acid

Cat. No.: B014672

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-5-fluorobenzoic acid. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and proper disposal.

Chemical Identity:

Name: 2-Amino-5-fluorobenzoic acid

Synonyms: 5-Fluoroanthranilic acid[1][2]

CAS Number: 446-08-2[1][2]

Molecular Formula: C7HeFNO2[1]

Molecular Weight: 155.13 g/mol [1]

Hazard Identification and Classification

2-Amino-5-fluorobenzoic acid is classified as a hazardous substance. The primary hazards
are summarized in the table below.
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Hazard Class Category Hazard Statement
s H315: Causes skin irritation[1]
Skin Irritation 2
[21[3]
. _ H319: Causes serious eye
Serious Eye Irritation 2A

irritation[1][2][3]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[1][2][3]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 2-

Amino-5-fluorobenzoic acid.

Protection Type

Specific
Recommendations

Rationale

Eye/Face Protection

Tight-sealing safety goggles.[2]

Prevents eye contact which

can cause serious irritation.

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Gloves

must be inspected prior to use.

[1]

Prevents skin contact, as the

acid is a known skin irritant.

Skin and Body Protection

Laboratory coat and
appropriate protective clothing

to prevent skin exposure.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Use a NIOSH/MSHA approved
respirator or a dust mask (type
N95) if dust is generated or for
large-scale operations and

emergencies.

Prevents respiratory tract

irritation from dust inhalation.
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Operational and Handling Plan

Engineering Controls:
o Always use 2-Amino-5-fluorobenzoic acid in a well-ventilated area.[1][2]

e The use of a local exhaust ventilation system or a chemical fume hood is highly
recommended to minimize exposure.

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[2]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves
for any signs of damage.

» Dispensing: When weighing or transferring the solid material, do so in a designated area,
such as a fume hood, to control dust. Avoid creating dust.[1]

» Solution Preparation: If preparing solutions, add the solid to the solvent slowly.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2] Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact.[1]

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Protocol

Move the person into fresh air. If not breathing,

Inhalation _ o o o
give artificial respiration. Consult a physician.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a physician.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Spill Cleanup Protocol:

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area of the spill.

» Personal Protection: Before addressing the spill, don the appropriate PPE, including
respiratory protection, chemical-resistant gloves, and eye protection.

» Containment: Prevent the spread of the spill. For dry spills, carefully sweep up the material,
avoiding the generation of dust.[1][2]

o Collection: Place the swept-up material into a suitable, clearly labeled, and sealed container
for disposal.[1][2]

» Decontamination: Clean the spill area thoroughly. Prevent runoff from entering drains.[1]

o Disposal: Treat all contaminated materials and cleaning supplies as hazardous waste.

Disposal Plan
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2-Amino-5-fluorobenzoic acid and any materials contaminated with it are to be considered
hazardous waste.

e Waste Collection: Collect all waste containing 2-Amino-5-fluorobenzoic acid in designated,
sealed, and clearly labeled containers.

o Disposal Method: Dispose of the waste through a licensed professional waste disposal
service.[1] Do not dispose of it down the drain or in regular trash.

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for safely handling 2-Amino-5-
fluorobenzoic acid.
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Caption: Logical workflow for the safe handling of 2-Amino-5-fluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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